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Compound of Interest

Compound Name: 3-[(Propan-2-yloxy)methyllphenol

Cat. No.: B2773610

Essential Safety and Handling Guide for 3-[(Propan-
2-yloxy)methyl]phenol

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 3-[(Propan-2-yloxy)methyl]phenol. Given its chemical structure,
which combines a phenol and an ether functional group, this compound requires careful
handling to mitigate potential risks. The following procedures are based on established safety
protocols for phenolic and ether compounds.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling 3-
[(Propan-2-yloxy)methyl]phenol. The following table summarizes the recommended PPE.
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Body Part

Recommended Protection

Specifications

Eyes/Face

Safety Goggles and Face
Shield

Chemical splash goggles are
required. A face shield should
be worn over the goggles,
especially when there is a

potential for splashes.[1][2][3]
[4]

Hands

Double Gloves

For incidental contact, double-
layered nitrile gloves are
recommended. For prolonged
contact or handling of
concentrated solutions, heavy-
duty gloves such as butyl
rubber or neoprene should be

worn over nitrile gloves.[1][2]

[4]

Body

Laboratory Coat and Apron

A flame-resistant lab coat that
is fully buttoned is required.
For larger quantities or splash
risks, a chemical-resistant
apron should be worn over the
lab coat.[1][2][4][5]

Feet

Closed-toe Shoes

Sturdy, closed-toe shoes must
be worn to protect against

spills.

Respiratory

Fume Hood

All handling of 3-[(Propan-2-
yloxy)methyl]phenol should be
conducted in a certified
chemical fume hood to avoid

inhalation of vapors.[1][2][5]

Operational Plan and Experimental Protocol

Handling and Storage:
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e Preparation: Before handling, ensure that a safety shower and eyewash station are
accessible and that a spill kit is available.[3] Never work alone when handling this chemical.

[3]

o Ventilation: All work with 3-[(Propan-2-yloxy)methyl]phenol must be performed in a
properly functioning chemical fume hood.[1][2][5]

« Ignition Sources: As ethers can form flammable and explosive peroxides, keep the
compound away from heat, sparks, open flames, and other ignition sources.[6][7]

o Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,
and well-ventilated area.[2][6] It should be stored away from incompatible materials such as
strong oxidizing agents, acids, and bases.[5][7] Protect from light and moisture.[2]

Experimental Procedure:
e Don all required PPE as outlined in the table above.
e Conduct all transfers and manipulations of the compound within a chemical fume hood.

* When transferring, pour liquids carefully to avoid splashing and the generation of static
electricity.[6]

o Keep containers tightly closed when not in use.[1]

o After handling, wash hands and forearms thoroughly with soap and water.[1][8]

Disposal Plan

Waste Collection:

o All waste contaminated with 3-[(Propan-2-yloxy)methyl]phenol, including excess reagent,
contaminated labware, and used PPE, must be collected as hazardous chemical waste.[2]

e Do not dispose of this chemical down the drain.[6]

o Collect liquid waste in a designated, properly labeled, and sealed waste container.
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e Solid waste, such as contaminated gloves and paper towels, should be placed in a separate,
clearly labeled solid waste container.

Waste Disposal:

» Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste.

« Contact your institution's environmental health and safety (EHS) office for specific disposal
procedures.

e Label the waste container clearly with the chemical name and associated hazards.

Emergency Procedures

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with
copious amounts of water for at least 15 minutes. For phenol exposure, it is highly
recommended to then apply polyethylene glycol (PEG 300 or 400) to the affected area.[3]
Seek immediate medical attention.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes while
holding the eyelids open.[9] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[10][11]

o Spill: For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).[6]
For larger spills, evacuate the area and contact your EHS office. Ensure proper PPE is worn
during cleanup.[1]

Workflow Diagram

The following diagram illustrates the standard operating procedure for handling and disposing
of 3-[(Propan-2-yloxy)methyl]phenol.
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Workflow for Handling and Disposal of 3-[(Propan-2-yloxy)methyl]phenol

Preparation

Verify accessible safety shower and eyewash station

;

Don all required PPE (goggles, face shield, double gloves, lab coat)

Proceed to handling

Hangling
Y

Work within a certified chemical fume hood

l

Handle away from ignition sources

;

Keep containers closed when not in use

Proceed to disposal

Dis;;)sal

Collect waste in a labeled, sealed container

l

Dispose of as hazardous waste following institutional protocols

;

Decontaminate work area

l

Remove PPE and wash hands thoroughly
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Caption: Standard operating procedure for the safe handling and disposal of 3-[(Propan-2-
yloxy)methyl]phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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